Cas no 1082040-84-3 (4,6-Dibromo-7-methyl-1H-indole)

• Product Name: 4,6-Dibromo-7-methyl-1H-indole
• CAS No: 1082040-84-3
• MF: C₉H₇Br₂N
• MW: 288.966580629349
• MDL: MFCD11845513
• CID: 2625992
• PubChem ID: 53399450
• Update Time: 2025-10-16

4,6-Dibromo-7-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-7-methyl-1H-indole
• DTXSID201305679
• 1082040-84-3
• 1H-Indole, 4,6-dibromo-7-methyl-

• MDL： MFCD11845513
• Inchi： 1S/C9H7Br2N/c1-5-7(10)4-8(11)6-2-3-12-9(5)6/h2-4,12H,1H3
• InChI Key： MVLGUULQDBXCKP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)C2=C1C=CN2)Br

Computed Properties

• Exact Mass: 288.89247Da
• Monoisotopic Mass: 286.89452Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 15.8Ų

Additional information on 4,6-Dibromo-7-methyl-1H-indole

4,6-Dibromo-7-methyl-1H-indole (CAS No. 1082040-84-3): A Comprehensive Overview

4,6-Dibromo-7-methyl-1H-indole (CAS No. 1082040-84-3) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include two bromine atoms at the 4 and 6 positions and a methyl group at the 7 position of the indole ring. These substituents contribute to the compound's chemical stability and reactivity, making it a valuable building block in the synthesis of more complex molecules.

The indole core is a fundamental structure in many biologically active compounds, including natural products and synthetic drugs. The presence of bromine atoms in 4,6-Dibromo-7-methyl-1H-indole enhances its potential for use in various chemical reactions, such as cross-coupling reactions, which are crucial in the development of new pharmaceuticals and materials. The methyl group at the 7 position further modulates the electronic properties of the indole ring, influencing its reactivity and biological activity.

Recent studies have highlighted the importance of 4,6-Dibromo-7-methyl-1H-indole in the synthesis of novel compounds with potential therapeutic applications. For instance, researchers at the University of California, San Francisco, have utilized this compound as a key intermediate in the development of new antiviral agents. The bromine substituents provide handles for further functionalization, enabling the creation of derivatives with enhanced antiviral activity against a range of viral pathogens.

In addition to its role in antiviral drug discovery, 4,6-Dibromo-7-methyl-1H-indole has also been explored for its potential in cancer research. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anticancer activity against several types of cancer cells. The bromine atoms play a crucial role in enhancing the cytotoxicity of these derivatives, making them promising candidates for further preclinical and clinical evaluation.

The synthetic accessibility of 4,6-Dibromo-7-methyl-1H-indole has been improved through various methodologies reported in recent literature. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce additional functional groups onto the indole scaffold. This method not only increases the structural diversity of the resulting compounds but also enhances their pharmacological properties. For example, a research team at Harvard University successfully synthesized a series of 4,6-Dibromo-7-methyl-1H-indole derivatives with improved solubility and bioavailability using this technique.

The physical and chemical properties of 4,6-Dibromo-7-methyl-1H-indole have been extensively characterized. It is a solid at room temperature with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays. Its stability under standard laboratory conditions makes it an ideal choice for long-term storage and handling.

In terms of safety and handling, 4,6-Dibromo-7-methyl-1H-indole should be managed with standard laboratory precautions to ensure safe usage. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper disposal methods should be followed to prevent environmental contamination.

The future prospects for 4,6-Dibromo-7-methyl-1H-indole are promising. Ongoing research continues to uncover new applications for this compound across various scientific disciplines. For instance, its potential as a precursor for novel materials with unique optical and electronic properties is being explored by materials scientists. Furthermore, its role in drug discovery remains a focal point for medicinal chemists and pharmacologists.

In conclusion, 4,6-Dibromo-7-methyl-1H-indole (CAS No. 1082040-84-3) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique structural features and synthetic versatility make it an invaluable tool for scientists working in diverse fields such as organic chemistry, medicinal chemistry, and materials science. As research continues to advance, it is likely that new uses for this compound will be discovered, further solidifying its importance in modern scientific endeavors.